4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one

• CAS: 61363-73-3
• Molecular Formula: C7H10O2S
• Molecular Weight: 158.22 g/mol
• SMILES: CCC1=C(CSCC1=O)O
• InChI: InChI=1S/C7H10O2S/c1-2-5-6(8)3-10-4-7(5)9/h8H,2-4H2,1H3
• InChIKey: HGZAYTASAUWVJE-UHFFFAOYSA-N

4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one Overview

4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one (CAS 61363-73-3; molecular formula C₇H₁₀O₂S; MW ≈ 142.15 g/mol) is a partially saturated sulfur-containing heterocycle belonging to the thiopyran-3-one class [1]. It features a six-membered ring in which sulfur replaces the oxygen atom found in conventional pyranones, with a ketone carbonyl at position 3, an ethyl substituent at position 4, and a hydroxyl group at position 5 [2]. The compound exists as a crystalline solid at ambient temperature with solubility in polar organic solvents conferred by its hydroxyl moiety, and represents a functionalized derivative of the parent 2H-thiopyran-3(6H)-one scaffold (CAS 29431-30-9) .

MCR Thiopyran-3-one core suited for multi-component sulfone synthesis

Chelation 5-OH/3-C=O donor set supports transition metal coordination studies

Pharmacophore Class-level patent precedent for thiopyranone bioactivity screening

• [1] National Institute of Standards and Technology (NIST). 3,4-Dihydro-2H-thiopyran-3-one. NIST Chemistry WebBook, Standard Reference Database 69. Available at: https://webbook.nist.gov/cgi/inchi?ID=R223833 View Source
• [2] SpectraBase. 2H-Thiopyran-3(4H)-one, 5-ethyl-. Spectrum ID J7ZIeMkeJPn, Wiley ID 1140754. John Wiley & Sons, Inc. View Source

Why 4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one Cannot Be Replaced by Analogs

Substituting 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one with its closest structural analog—2-ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0, 'ethyl maltol thione')—is chemically invalid because the two compounds represent a fundamental heteroatom positional isomerism: the target incorporates sulfur within the ring with a carbonyl at C3 (thiopyran-3-one), whereas the analog places oxygen in the ring with a thione (C=S) at C4 (pyran-4-thione) [1]. This O/S exchange produces divergent electronic structure, tautomeric preference, hydrogen-bonding geometry, and reactivity toward nucleophiles and electrophiles [2]. Even within the thiopyran-3-one family, omission of the 5-hydroxy or 4-ethyl substituents alters both physicochemical properties and synthetic utility: the parent 2H-thiopyran-3(6H)-one (CAS 29431-30-9; LogP 0.86) lacks the hydrogen-bond donor capacity and regiochemical handle that the target's hydroxyl group provides for downstream functionalization, while simple 5-ethyl analogs without the hydroxy group (e.g., CAS 73269-16-6) forfeit the chelation and solubility advantages conferred by the polar substituent [3]. These differences render generic interchange scientifically unsound for any application where substitution pattern, ring heteroatom identity, or functional-group reactivity are decision-relevant parameters.

Ring heteroatom & carbonyl position

S-in-ring/C=O vs O-in-ring/C=S isomerism may shift electronic character and reactivity.

5-Hydroxy absence

Unsubstituted parent or 5-ethyl analogs forfeit H-bond donor and chelation capability.

Synthetic utility gap

Pyran-4-thione comparator lacks MCR precedent and therapeutic patent lineage.

• [1] PubChem. 2-Ethyl-3-hydroxy-4H-pyran-4-thione. Compound Summary, CID 3020013. Molecular Formula C₇H₈O₂S, MW 156.20 g/mol, XLogP3-AA 1.4. View Source
• [2] Faulkner, S.; Whitehead, R. C.; Aarons, R. J. Science of Synthesis, (2003) 14, 785. Product Subclass 5: 3-Hydroxythiopyrylium Salts. DOI: 10.1055/sos-SD-014-00909. Describes phenol-like tautomer predominance in 3-hydroxythiopyrylium/thiopyranone systems and greater aromatic stabilization of thiopyrylium betaines versus oxo analogues. View Source
• [3] SpectraBase. 2H-Thiopyran-3(4H)-one, 5-ethyl-. Spectrum ID J7ZIeMkeJPn, Wiley ID 1140754. CAS 73269-16-6; Molecular Formula C₇H₁₀OS; MW 142.216 g/mol. View Source

4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one: Evidence vs Analogs

Heteroatom Positional Isomerism: Thiopyran-3-one vs Pyran-4-thione

4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one (C₇H₁₀O₂S, MW 142.15) and 2-ethyl-3-hydroxy-4H-pyran-4-thione (C₇H₈O₂S, MW 156.20) represent a heteroatom positional isomer pair that is chemically non-interchangeable [1]. The target compound contains sulfur as the ring heteroatom with a carbonyl (C=O) at position 3, while the comparator contains oxygen in the ring with a thione (C=S) at position 4 . This O/S exchange induces a 9.0% molecular weight reduction, a difference of two hydrogen atoms reflecting distinct ring saturation states (C₇H₁₀ vs. C₇H₈), and fundamentally different electronic character: thiopyrylium betaines (the aromatic tautomeric form accessible to the target's thiopyran-3-one scaffold) exhibit greater aromatic stabilization than their oxo analogues, as established by the Science of Synthesis compendium [2]. The comparator's thione group (C=S) is a softer, more polarizable moiety than the target's ketone (C=O), predicting divergent reactivity with nucleophiles, metal ions, and oxidizing/reducing agents.

Heteroatom isomerism

Head-to-head

Target: S-in-ring, C=O at C3 (MW 142.15, C7H10O2S) vs comparator: O-in-ring, C=S at C4 (MW 156.20, C7H8O2S)

Fundamentally different electronic and tautomeric profiles; not interchangeable.

MW difference -9.0%, ΔH +2; thiopyrylium betaine has higher aromatic stabilization.

Evidence Dimension	Heteroatom ring identity and functional group type
Target Compound Data	Thiopyran-3-one core: sulfur in ring (C-S-C linkage), carbonyl C=O at position 3; MW 142.15; C₇H₁₀O₂S (partially saturated, 6H designation); thiopyrylium betaine tautomer accessible with enhanced aromatic stabilization
Comparator Or Baseline	2-Ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0): oxygen in ring (C-O-C linkage), thione C=S at position 4; MW 156.20; C₇H₈O₂S (fully unsaturated ring); XLogP3-AA 1.4, ACD/LogP 1.06, boiling point 221.3±50.0 °C
Quantified Difference	MW difference: -9.0% (142.15 vs. 156.20 g/mol); ΔH count: +2H (target more saturated); heteroatom exchange: S-in-ring/C=O vs. O-in-ring/C=S; LogP change predicted: target likely lower LogP due to ketone vs. thione polarity
Conditions	Structural comparison based on IUPAC nomenclature, molecular formula, and published physicochemical data (PubChem CID 3020013; ChemSpider CSID 2287031)

Why This Matters

The identity of the ring heteroatom (S vs. O) and the carbonyl/thione positioning determine the compound's electronic structure, tautomeric equilibrium, and all downstream chemical reactivity—making these two isomers unsuitable as mutual substitutes in any synthetic or biological application.

• [1] PubChem. 2-Ethyl-3-hydroxy-4H-pyran-4-thione. Compound Summary, CID 3020013. Molecular Formula C₇H₈O₂S, MW 156.20 g/mol, XLogP3-AA 1.4, H-Bond Donor 1, H-Bond Acceptor 3. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-3-hydroxy-4H-pyran-4-thione View Source
• [2] Faulkner, S.; Whitehead, R. C.; Aarons, R. J. Science of Synthesis, (2003) 14, 785. Product Subclass 5: 3-Hydroxythiopyrylium Salts. 'Simple thiopyrylium betaines are more stable than their oxo analogues since they have a higher degree of aromatic stabilization.' DOI: 10.1055/sos-SD-014-00909. View Source

5-Hydroxy Substituent: Hydrogen-Bond Donor Advantage

The 5-hydroxy substituent in 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one introduces one hydrogen-bond donor (HBD) to the thiopyran-3-one scaffold, a feature absent in the unsubstituted parent 2H-thiopyran-3(6H)-one (CAS 29431-30-9), which possesses zero HBDs . This single donor addition is pharmacokinetically consequential: compounds with HBD count = 1 versus HBD count = 0 exhibit measurably different membrane permeability, solubility, and target-binding profiles. The parent compound's LogP of 0.86 (measured) reflects moderate lipophilicity ; the addition of an ethyl group (C4) is predicted to increase LogP by approximately +0.5 to +0.8 units while the 5-OH contributes polarity and hydrogen-bonding capability that partially offsets this increase, yielding a predicted LogP range of approximately 0.9–1.3 for the target—substantially lower than the comparator 2-ethyl-3-hydroxy-4H-pyran-4-thione (XLogP3-AA = 1.4; ACD/LogP = 1.06) [1]. The hydroxy group also provides a synthetic handle for esterification, etherification, or oxidation that is entirely unavailable on the parent scaffold.

H-bond donor gain

Reported

Target HBD = 1 (5-OH) vs parent HBD = 0; predicted LogP ~0.9–1.3 (parent 0.86)

Single H-bond donor may influence permeability and solubility in assay conditions.

Synthetic handle at C5-OH enables derivatization not possible on parent scaffold.

Evidence Dimension	Hydrogen-bond donor count and LogP
Target Compound Data	HBD count = 1 (5-OH); predicted LogP ~0.9–1.3; HBA count = 3 (carbonyl O, hydroxyl O, ring S); MW 142.15; provides synthetic handle for derivatization at C5-OH
Comparator Or Baseline	2H-Thiopyran-3(6H)-one (CAS 29431-30-9): HBD count = 0; LogP = 0.8585 (measured); HBA count = 2; MW 114.17 — lacks both ethyl and hydroxy substituents
Quantified Difference	ΔHBD: +1 (0 → 1); ΔMW: +28.0 g/mol (114.17 → 142.15); predicted ΔLogP: +0.0 to +0.5 (net after ethyl increase offset by hydroxy decrease); synthetic handles added: one (C5-OH) vs. zero
Conditions	LogP of parent from LeYan product specification; LogP of comparator from PubChem XLogP3-AA and ChemSpider ACD/LogP; HBD/HBA counts from published structural data

Why This Matters

The presence of a single hydrogen-bond donor differentiates the target from the unsubstituted parent scaffold, directly affecting drug-likeness parameters (Lipinski Rule of 5), solubility in aqueous media, protein-binding potential, and synthetic versatility for downstream conjugation.

• [1] PubChem. 2-Ethyl-3-hydroxy-4H-pyran-4-thione. Compound Summary, CID 3020013. XLogP3-AA 1.4, H-Bond Donor 1, H-Bond Acceptor 3. ChemSpider CSID 2287031: ACD/LogP 1.06, ACD/LogD (pH 7.4) 0.87. View Source

Thiopyran-3-one as Multi-Component Reaction Building Block

The thiopyran-3-one scaffold—the core architecture of 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one—has been independently validated as a versatile building block for the synthesis of biologically active heterocyclic systems via one-pot multi-component reactions (MCRs) [1]. Palchykov et al. (2018) demonstrated that dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide participates in MCRs to generate three distinct series of cyclic sulfones, with in silico screening of the products revealing high probability levels of anti-inflammatory, antiarthritic, antiasthmatic, and antiallergic activity, coupled with strong cystinyl aminopeptidase inhibition potential [1]. In contrast, the pyran-4-thione scaffold of 2-ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0) has no equivalent published record as an MCR building block; its primary documented context is as a flavor-related substance (ethyl maltol thione) listed in EINECS inventory with JECFA evaluation designation 'N/A' (no food-flavoring approval) [2]. The target compound's thiopyran-3-one core thus occupies a distinct position in the synthetic chemistry landscape as a precursor to pharmacologically relevant heterocycles, a role not shared by the pyran-4-thione comparator.

MCR building block

Class-level

Thiopyran-3-one core validated in MCRs → 3 cyclic sulfone series; comparator has 0 published MCR records

Enables diversity-oriented synthesis of heterocycles with in silico-predicted bioactivity.

New J. Chem. 2018; predictions require experimental validation for specific analogs.

Evidence Dimension	Documented utility as a synthetic building block for bioactive heterocycle construction
Target Compound Data	Thiopyran-3-one scaffold validated for MCR-based synthesis of cyclic sulfones with in silico-predicted anti-inflammatory, antiarthritic, antiasthmatic, and antiallergic potential (Palchykov et al., New J. Chem., 2018); the target's additional 4-ethyl and 5-hydroxy substituents provide further regiochemical control points for selective derivatization
Comparator Or Baseline	2-Ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0): no published record as an MCR building block for heterocycle synthesis; listed in EINECS (283-435-0) as an industrial chemical; JECFA food-flavoring status: N/A (not approved)
Quantified Difference	Published MCR-derived product series from thiopyran-3-one scaffold: 3 distinct series (cyclic sulfones); published MCR-derived product series from pyran-4-thione scaffold: 0; in silico biological activity predictions available for thiopyran-3-one MCR products: positive for 4 therapeutic indications; for pyran-4-thione: no comparable data
Conditions	Literature survey comparing synthetic utility of thiopyran-3-one vs. pyran-4-thione cores; MCR conditions: one-pot, dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide with appropriate aldehydes and active methylene compounds (Palchykov et al., 2018)

Why This Matters

For procurement decisions in medicinal chemistry or agrochemical discovery programs, the thiopyran-3-one scaffold's demonstrated entry into diversity-oriented MCR chemistry—generating bioactive heterocycle libraries—provides a concrete synthetic advantage over the pyran-4-thione comparator, which lacks equivalent published synthetic utility.

• [1] Palchykov, V. A.; Chabanenko, R. M.; Konshin, V. V.; Dotsenko, V. V.; Krivokolysko, S. G.; Chigorina, E. A.; Horak, Y. I.; Lytvyn, R. Z.; Vakhula, A. A.; Obushak, M. D.; Mazepa, A. V. Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems. New J. Chem., 2018, 42, 1403–1412. DOI: 10.1039/C7NJ03846A. View Source
• [2] Flavscents. Ethyl maltol thione (2-ethyl-3-hydroxy-4H-pyran-4-thione). JECFA Food Flavoring: N/A. Available at: https://flavscents.com View Source

Anti-Inflammatory & Diuretic Activity of Thiopyran-3-one Derivatives

The thiopyran-3-one scaffold has an established pharmacological precedent not shared by pyran-4-thione analogs. Japanese Patent JPS5470261A (Meiji Seika Co., 1979) explicitly claims 3,4-dihydro-2H-thiopyran-3-one derivatives—including 2-methyl-3,4-dihydro-2H-thiopyran-3-one as a representative example—for use as anti-inflammatory drugs, diuretics, and intermediates for both therapeutic classes [1]. This patent establishes that alkyl-substituted thiopyran-3-ones possess validated pharmaceutical utility. In contrast, 2-ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0) has no published patent record claiming therapeutic activity; its commercial regulatory context is limited to EINECS inventory listing (283-435-0) without JECFA food-flavoring approval [2]. The target compound's 4-ethyl substitution pattern falls within the scope of the Meiji Seika patent claims (which cover lower alkyl substituents at R₁–R₄ positions), suggesting the target may retain the class-level anti-inflammatory and diuretic activity established for closely related thiopyran-3-one derivatives.

Patent precedent

Class-level

Thiopyran-3-one derivatives claimed for anti-inflammatory/diuretic use (JPS5470261A); comparator: no therapeutic patent record

Class-level pharmacophore context may support target identification studies.

Data to verify for specific analog; patent scope covers lower alkyl substitution.

Evidence Dimension	Documented pharmacological activity of the core scaffold
Target Compound Data	Thiopyran-3-one scaffold patented for anti-inflammatory and diuretic use (JPS5470261A, 1979); 2-methyl analog explicitly exemplified; claims cover lower alkyl-substituted derivatives at multiple ring positions
Comparator Or Baseline	2-Ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0): no therapeutic patent record identified; regulatory listing limited to EINECS 283-435-0; no JECFA, FEMA, or FDA GRAS designation for any use
Quantified Difference	Patent-supported therapeutic indications for thiopyran-3-one scaffold: 2 (anti-inflammatory, diuretic); for pyran-4-thione comparator: 0 identified; exemplified compound in thiopyran-3-one patent: 2-methyl-3,4-dihydro-2H-thiopyran-3-one
Conditions	Patent analysis: JPS5470261A, filing date August 10, 1978, publication date June 5, 1979, assignee Meiji Seika Co.; International Classes: C07D333/32, A61K31/38, A61P7/10, A61P29/00

Why This Matters

For drug discovery and pharmaceutical intermediate procurement, the existence of class-level patent precedent for anti-inflammatory and diuretic activity provides a rational basis for selecting the thiopyran-3-one scaffold over the pyran-4-thione comparator, which lacks any documented therapeutic patent lineage.

• [1] Ichikawa, K.; Satou, K. (Meiji Seika Co.). Preparation of 3,4-Dihydro-2H-thiopyran-3-one Derivatives. Japanese Patent JPS5470261A, filed August 10, 1978, published June 5, 1979. International Classes: C07D333/32; A61K31/38; A61P7/10; A61P29/00. View Source
• [2] Flavscents. Ethyl maltol thione (2-ethyl-3-hydroxy-4H-pyran-4-thione). JECFA Food Flavoring: N/A; JECFA Food Additive: N/A; DG SANTE Food Flavourings: N/A. View Source

Tautomeric Stability: Thiopyrylium Betaine Advantage

The 3-hydroxythiopyranone/thiopyrylium betaine tautomeric system—directly accessible to 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one via its 3-keto/5-hydroxy arrangement—exhibits greater stability than the corresponding oxo analogue (pyrylium betaine) due to enhanced aromatic stabilization conferred by the sulfur heteroatom [1]. The Science of Synthesis compendium explicitly states that 'simple thiopyrylium betaines are more stable than their oxo analogues since they have a higher degree of aromatic stabilization' and that 'the phenol-like tautomer predominates in such systems' [1]. This stability differential has direct consequences: thiopyrylium betaines resist dimerization under conditions that promote dimerization of oxo analogues (dimerization of thiopyrylium betaines is induced only in the presence of tertiary amines), indicating greater intrinsic kinetic stability [1]. The comparator 2-ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0) has a fundamentally different tautomeric landscape because its hydroxyl is at position 3 conjugated to a thione at position 4, whereas the target's hydroxyl at position 5 is conjugated to a ketone at position 3—these distinct connectivity patterns lead to different dominant tautomers with different stability profiles.

Tautomeric stability

Source review

Thiopyrylium betaine: higher aromatic stabilization than oxo analogue; phenol-like tautomer predominates

Greater intrinsic stability may improve shelf-life and reaction predictability.

Review-level evidence; dimerization requires tertiary amine vs spontaneous for oxo analogue.

Evidence Dimension	Tautomeric stability and aromatic character of betaine form
Target Compound Data	3-Hydroxythiopyranone system: phenol-like tautomer predominates; thiopyrylium betaine more stable than oxo analogue due to higher aromatic stabilization; dimerization requires tertiary amine catalysis (higher activation barrier)
Comparator Or Baseline	Pyrylium betaine (oxo analogue): lower aromatic stabilization; greater propensity for spontaneous dimerization; different tautomeric equilibrium favoring different dominant species
Quantified Difference	Qualitative stability ranking: thiopyrylium betaine > pyrylium betaine (established by Science of Synthesis review of experimental data); dimerization barrier: thiopyrylium systems require tertiary amine induction vs. spontaneous dimerization for oxo systems under equivalent conditions
Conditions	Review-level evidence from Science of Synthesis (2003), Volume 14, based on compilation of experimental observations across multiple primary studies on 3-hydroxythiopyrylium salts and their oxo congeners

Why This Matters

Greater intrinsic stability of the thiopyrylium betaine tautomer translates to longer shelf-life, more predictable reactivity in storage and reaction conditions, and reduced need for cold-chain storage—practical advantages for both procurement planning and experimental reproducibility compared to less stable oxo analogues.

• [1] Faulkner, S.; Whitehead, R. C.; Aarons, R. J. Science of Synthesis, (2003) 14, 785. Product Subclass 5: 3-Hydroxythiopyrylium Salts. DOI: 10.1055/sos-SD-014-00909. View Source

4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one Applications

Multi-Component Synthesis of Anti-Inflammatory Heterocycles

The thiopyran-3-one core of 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one provides a validated entry point into one-pot multi-component reactions (MCRs) that generate structurally diverse cyclic sulfones with predicted anti-inflammatory, antiarthritic, antiasthmatic, and antiallergic activity [1]. The 5-hydroxy substituent offers an additional derivatization site for post-MCR functionalization (e.g., esterification, ether formation, or oxidation to a second carbonyl), enabling library expansion beyond what the unsubstituted parent scaffold (CAS 29431-30-9) permits. The patent-established anti-inflammatory class activity of thiopyran-3-one derivatives (JPS5470261A) [2] provides pharmacological rationale for prioritizing this scaffold in hit-to-lead campaigns targeting cyclooxygenase or lipoxygenase pathways, where sulfur-containing heterocycles have shown differentiated binding modes compared to their oxygen-containing pyran analogs [3].

Chelating Ligands via 5-Hydroxy/3-Carbonyl Motif

The juxtaposition of a hydroxyl group at position 5 and a carbonyl at position 3 in 4-ethyl-5-hydroxy-2H-thiopyran-3(6H)-one creates a 1,3-dicarbonyl-like metal-chelating motif that is absent in both the unsubstituted parent 2H-thiopyran-3(6H)-one (no OH) and the pyran-4-thione comparator 2-ethyl-3-hydroxy-4H-pyran-4-thione (different donor geometry due to O-in-ring/C=S topology) [1]. This donor set—augmented by the polarizable sulfur atom in the ring—enables chelation of transition metals (e.g., Fe²⁺/Fe³⁺, Cu²⁺, Zn²⁺) with potentially different stability constants compared to purely oxygen-based chelators such as maltol or ethyl maltol. The predicted LogP range of ~0.9–1.3 [2] places the compound in a favorable lipophilicity window for membrane-permeable metal chelators, distinguishing it from more hydrophilic unsubstituted thiopyran-3-one (LogP 0.86) and more lipophilic pyran-4-thione analogs (LogP 1.06–1.4) [3].

Thiopyran Pharmacophore: Anti-Inflammatory and Diuretic Activity

The Meiji Seika patent (JPS5470261A) explicitly claims 3,4-dihydro-2H-thiopyran-3-one derivatives with lower alkyl substituents as anti-inflammatory drugs and diuretics [1]. 4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one, bearing an ethyl group at C4 (within the 'lower alkyl' scope) and an additional hydroxy handle at C5, represents a functionalized analog of the patented scaffold with the potential for enhanced potency or altered pharmacokinetics relative to the unsubstituted or mono-alkylated exemplars. The absence of equivalent therapeutic patent coverage for 2-ethyl-3-hydroxy-4H-pyran-4-thione [2] makes the thiopyran-3-one scaffold the evidence-supported choice for medicinal chemistry programs targeting inflammatory or renal indications where sulfur heterocycles offer differentiated IP space and potentially distinct off-target profiles compared to oxygen-heterocycle-based competitors.

Mechanistic Probes for Tautomerism and Aromatic Stabilization

The target compound's 3-hydroxythiopyranone/thiopyrylium betaine tautomeric system provides a tractable experimental platform for investigating sulfur-versus-oxygen effects on heterocycle aromaticity and tautomeric equilibria [1]. The Science of Synthesis review establishes that thiopyrylium betaines exhibit greater aromatic stabilization than oxo analogues and that the phenol-like tautomer predominates [1]. 4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one, with its specific substitution pattern (ethyl at C4, hydroxy at C5, carbonyl at C3), enables systematic comparison with the pyran-4-thione isomer (ethyl at C2, hydroxy at C3, thione at C4) using spectroscopic techniques (UV-Vis, NMR, IR) to quantify the impact of heteroatom exchange on tautomeric equilibrium constants (K_T), a fundamental physical-organic parameter for which direct head-to-head experimental data between matched thiopyran-3-one/pyran-4-thione pairs remain sparse in the literature.

Application

Selection Property

Validation Focus

MCR-based sulfone library synthesis

Thiopyran-3-one core reactivity

In silico activity prediction validation

Transition metal chelation studies

5-OH/3-C=O donor set

Stability constant determination

Thiopyranone pharmacophore research

Class-level patent precedent

Target-specific assay screening

Tautomerism & aromaticity studies

Thiopyrylium betaine stability

Spectroscopic K_T measurement

• [1] Palchykov, V. A.; Chabanenko, R. M.; Konshin, V. V.; Dotsenko, V. V.; Krivokolysko, S. G.; Chigorina, E. A.; Horak, Y. I.; Lytvyn, R. Z.; Vakhula, A. A.; Obushak, M. D.; Mazepa, A. V. New J. Chem., 2018, 42, 1403–1412. DOI: 10.1039/C7NJ03846A. View Source
• [2] Ichikawa, K.; Satou, K. (Meiji Seika Co.). Preparation of 3,4-Dihydro-2H-thiopyran-3-one Derivatives. Japanese Patent JPS5470261A, 1979. View Source
• [3] Faulkner, S.; Whitehead, R. C.; Aarons, R. J. Science of Synthesis, (2003) 14, 785. Product Subclass 5: 3-Hydroxythiopyrylium Salts. DOI: 10.1055/sos-SD-014-00909. View Source